Cas no 436095-38-4 (3-Amino-N-cyclopentyl-benzenesulfonamide)

3-Amino-N-cyclopentyl-benzenesulfonamide structure
436095-38-4 structure
Product Name:3-Amino-N-cyclopentyl-benzenesulfonamide
CAS No:436095-38-4
MF:C11H16N2O2S
MW:240.321941375732
CID:332540
PubChem ID:3197649
Update Time:2025-04-19

3-Amino-N-cyclopentyl-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,3-amino-N-cyclopentyl-
    • 3-AMINO-N-CYCLOPENTYL-BENZENESULFONAMIDE
    • AC1MLN0S
    • AG-F-54154
    • CCG-143756
    • CTK4I7570
    • MolPort-000-164-300
    • SR-01000328914
    • SR-01000328914-1
    • 3-amino-N-cyclopentylbenzene-1-sulfonamide
    • 3-amino-N-cyclopentylbenzenesulfonamide
    • DTXSID20390415
    • AKOS000139244
    • SB81021
    • BB 0220607
    • 436095-38-4
    • 3-Amino-N-cyclopentyl-benzenesulfonamide
    • MDL: MFCD04035374
    • Inchi: 1S/C11H16N2O2S/c12-9-4-3-7-11(8-9)16(14,15)13-10-5-1-2-6-10/h3-4,7-8,10,13H,1-2,5-6,12H2
    • InChI Key: GYCJEOLLXLZFCM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1)N)(NC1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 240.09324893g/mol
  • Monoisotopic Mass: 240.09324893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 436.1±47.0 °C at 760 mmHg
  • Flash Point: 217.5±29.3 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-Amino-N-cyclopentyl-benzenesulfonamide Security Information

3-Amino-N-cyclopentyl-benzenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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